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Compound of Interest

Compound Name: Rosaramicin

Cat. No.: B1679535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

rosaramicin solutions for various laboratory applications. Rosaramicin is a macrolide

antibiotic effective against a range of bacteria, including Neisseria gonorrhoeae, Chlamydia

trachomatis, and Mycoplasma hominis.[1]

Physicochemical and Storage Data
A summary of essential quantitative data for rosaramicin is provided below. Proper handling

and storage are critical to maintaining the compound's stability and efficacy.

Property Data Citations

Molecular Formula C₃₁H₅₁NO₉ [1][2][3]

Molecular Weight 581.74 g/mol [1][2][3][4]

Appearance Solid [4]

Solubility Methanol (10 mg/mL) [4]

Storage (Powder) 2-8°C [4]

Storage (Stock Sol.)
Aliquot and store at -20°C for

up to 6 months
[5][6]
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Mechanism of Action
Rosaramicin is a macrolide antibiotic that inhibits bacterial protein synthesis.[7] It specifically

binds to the 50S subunit of the bacterial 70S ribosome, preventing the elongation of the

polypeptide chain and ultimately halting bacterial growth.[7]

Caption: Mechanism of action of Rosaramicin.

Experimental Protocols
The following protocols outline the preparation of stock and working solutions of rosaramicin.

All procedures should be performed in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Preparation of a 10 mg/mL Rosaramicin Stock Solution
This protocol is for preparing a 1000x stock solution, a common concentration for antibiotic

stocks in microbiology labs.[6]

Materials:

Rosaramicin powder

Methanol, sterile

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile syringe filter (0.22 µm), compatible with organic solvents

Sterile microcentrifuge tubes (1.5 mL) for aliquots

Procedure:

Calculation: To prepare 10 mL of a 10 mg/mL solution, you will need 100 mg of rosaramicin
powder.

Mass (mg) = Desired Concentration (mg/mL) x Desired Volume (mL)

Mass = 10 mg/mL x 10 mL = 100 mg
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Weighing: Carefully weigh 100 mg of rosaramicin powder and transfer it to a sterile 15 mL

conical tube.

Dissolving: Add 10 mL of sterile methanol to the conical tube.[4] Cap the tube tightly and

vortex or invert until the powder is completely dissolved. The solution should be clear.

Sterilization: As rosaramicin is dissolved in an organic solvent, filter sterilization is often not

required if sterile solvent and aseptic techniques are used.[6] However, for critical

applications such as cell culture, filter the solution through a 0.22 µm syringe filter into a new

sterile conical tube.

Aliquoting: Dispense the sterile stock solution into 1 mL aliquots in sterile 1.5 mL

microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.[5]

Storage: Label the aliquots clearly with the compound name, concentration, and date. Store

the aliquots at -20°C.[5][6]

Preparation of Working Solutions
The final concentration of rosaramicin will depend on the specific experiment and target

organism. A common working concentration for antibiotics is a 1:1000 dilution from the stock.[6]

Example: Preparing 100 mL of Bacterial Growth Medium with 10 µg/mL Rosaramicin:

Prepare 100 mL of your desired sterile liquid growth medium (e.g., LB, TSB) or cool molten

agar to approximately 50-55°C before adding the antibiotic to prevent heat degradation.[5]

Thaw one aliquot of the 10 mg/mL rosaramicin stock solution.

Using a sterile pipette, add 100 µL of the 10 mg/mL stock solution to the 100 mL of medium.

V₁C₁ = V₂C₂

(V₁) * (10,000 µg/mL) = (100,000 µL) * (10 µg/mL)

V₁ = 100 µL

Mix the medium thoroughly to ensure even distribution of the antibiotic.
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If preparing agar plates, pour the medium into sterile petri dishes and allow them to solidify.

Store plates or liquid medium containing rosaramicin at 4°C, protected from light.[5]

Experimental Workflow Diagram
The following diagram illustrates the general workflow from receiving the powdered compound

to its use in a typical laboratory experiment.

Caption: Workflow for rosaramicin solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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